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Compound of Interest

Compound Name: 3,5-Difluoro-benzamidine

Cat. No.: B1306899 Get Quote

In-Depth Technical Guide: 3,5-Difluoro-
benzamidine
This guide provides core technical data for 3,5-Difluoro-benzamidine, a compound of interest

for researchers, scientists, and professionals in drug development.

Physicochemical Properties
The fundamental molecular properties of 3,5-Difluoro-benzamidine are summarized below.

This data is essential for experimental design, stoichiometric calculations, and analytical

characterization.

Property Value

Molecular Formula C₇H₆F₂N₂[1]

Molecular Weight 156.13 g/mol [1]

IUPAC Name 3,5-difluorobenzenecarboximidamide[1]

CAS Number 582307-06-0[1]

It is important to distinguish the base compound from its hydrochloride salt. The hydrochloride

form, 3,5-Difluoro-benzamidine hydrochloride, has a molecular formula of C₇H₆F₂N₂·HCl and

a corresponding molecular weight of approximately 192.6 g/mol [2][3].
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Structural and Relational Overview
The following diagram illustrates the basic chemical information for 3,5-Difluoro-benzamidine.
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Caption: Core properties of 3,5-Difluoro-benzamidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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